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Compound of Interest

Compound Name: 4-Ethoxy-2-butanol

CAS No.: 53892-34-5

Cat. No.: B13255081

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethoxy-2-butanol, a secondary

alcohol and ether with potential applications in various scientific fields. This document collates

available data on its chemical and physical properties, synthesis, and potential biological

relevance, offering a valuable resource for researchers and professionals in drug development

and chemical synthesis.

Chemical and Physical Properties
4-Ethoxy-2-butanol, also known as 4-ethoxybutan-2-ol, is an organic compound with the

molecular formula C6H14O2 and a molecular weight of 118.17 g/mol .[1] Its unique structure,

featuring both a hydroxyl and an ether functional group, imparts specific chemical and physical

characteristics. While experimental data is limited, computed properties provide valuable

insights.

Table 1: Physicochemical Properties of 4-Ethoxy-2-butanol
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Property Value Source

Molecular Formula C6H14O2 PubChem[1]

Molecular Weight 118.17 g/mol PubChem[1]

CAS Number 53892-34-5 MolPort[2]

IUPAC Name 4-ethoxybutan-2-ol PubChem[1]

Synonyms
4-Ethoxy-2-butanol, 2-ethoxy

ethyl ethanol
PubChem[1]

Canonical SMILES CCOCCC(C)O MolPort[2]

XLogP3-AA (Computed) 0.6 PubChem[1]

Hydrogen Bond Donor Count

(Computed)
1 PubChem[1]

Hydrogen Bond Acceptor

Count (Computed)
2 PubChem[1]

Rotatable Bond Count

(Computed)
4 PubChem[1]

Exact Mass (Computed) 118.099379685 Da PubChem[1]

Topological Polar Surface Area

(Computed)
29.5 Å² PubChem[1]

Heavy Atom Count

(Computed)
8 PubChem[1]

Synthesis of 4-Ethoxy-2-butanol
Several synthetic routes have been proposed for the preparation of 4-Ethoxy-2-butanol.
These methods leverage fundamental organic reactions to construct the target molecule.

Williamson Ether Synthesis
This is a classical and versatile method for preparing ethers. In the context of 4-Ethoxy-2-
butanol, this would involve the reaction of a butanol derivative with an ethylating agent.
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Workflow: Williamson Ether Synthesis for 4-Ethoxy-2-butanol
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SN2 Reaction

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of 4-Ethoxy-2-butanol.

Experimental Protocol (Proposed):

Preparation: To a solution of butane-1,3-diol (1 equivalent) in an anhydrous aprotic solvent

such as tetrahydrofuran (THF), add a strong base like sodium hydride (NaH) (1.1

equivalents) portion-wise at 0 °C under an inert atmosphere.

Reaction: Allow the mixture to stir at room temperature for 30 minutes to ensure complete

formation of the alkoxide.

Addition of Ethylating Agent: Cool the reaction mixture back to 0 °C and add an ethylating

agent, such as ethyl iodide (1.1 equivalents), dropwise.

Workup: After the reaction is complete (monitored by TLC), quench the reaction by the slow

addition of water. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl
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ether).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel.

Ring-Opening of an Epoxide
An alternative approach involves the nucleophilic ring-opening of an epoxide.

Workflow: Epoxide Ring-Opening for 4-Ethoxy-2-butanol Synthesis

Reactants Reaction Conditions

Product

2-Methyloxirane

Reaction_Mixture

Ethoxide Nucleophile
(from Ethanol + Base)

Nucleophilic Attack

Ethanol Acid or Base Catalyst

4-Ethoxy-2-butanol
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Caption: Synthesis of 4-Ethoxy-2-butanol via Epoxide Ring-Opening.

Experimental Protocol (Proposed):

Preparation: Dissolve 2-methyloxirane (1 equivalent) in a large excess of ethanol, which acts

as both the solvent and the nucleophile.
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Catalysis: Add a catalytic amount of a strong acid (e.g., H₂SO₄) or a strong base (e.g.,

NaOEt) to the solution.

Reaction: Stir the reaction mixture at room temperature until the starting material is

consumed (monitored by GC-MS).

Workup: Neutralize the catalyst with a suitable quenching agent (e.g., a saturated solution of

NaHCO₃ for an acid catalyst or a dilute HCl solution for a base catalyst).

Purification: Remove the excess ethanol under reduced pressure. Extract the residue with an

organic solvent, dry the organic layer, and concentrate. The final product can be purified by

distillation.

Biological Activity and Toxicological Profile
Currently, there is a significant lack of published data specifically detailing the biological activity,

pharmacological effects, or toxicological profile of 4-Ethoxy-2-butanol. However, based on its

structural similarity to other short-chain glycol ethers, some general toxicological properties can

be inferred.

Glycol ethers, as a class of chemicals, are known to be absorbed through inhalation, ingestion,

and dermal contact.[3] Their metabolism often occurs via alcohol dehydrogenase, leading to

the formation of potentially toxic metabolites.[3] Short-chain ethylene glycol ethers, for

instance, have been associated with hematological effects and reproductive toxicity.[4][5] It is

important to note that these are general characteristics of the chemical class, and specific

toxicological studies on 4-Ethoxy-2-butanol are required to ascertain its specific safety profile.

Given the absence of specific data, any research involving 4-Ethoxy-2-butanol should be

conducted with appropriate safety precautions, including the use of personal protective

equipment and adequate ventilation.

Logical Relationship: General Glycol Ether Toxicity
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Caption: General Toxicological Pathway for Glycol Ethers.

Applications in Research and Drug Development
While specific applications of 4-Ethoxy-2-butanol in drug development are not documented, its

bifunctional nature as both an alcohol and an ether suggests its potential as a versatile building

block in organic synthesis. The hydroxyl group can be a handle for further functionalization or

for forming esters and other derivatives. The ether linkage provides a stable, relatively inert

spacer in more complex molecules.

In the context of drug discovery, molecules with such characteristics can be valuable as

scaffolds or intermediates in the synthesis of novel therapeutic agents. The balance of

hydrophilic (hydroxyl) and lipophilic (ethoxy and butyl groups) character may also be of interest

in designing molecules with specific pharmacokinetic properties.
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-Ethoxy-2-butanol.
While a comprehensive set of experimental spectra is not readily available in the public

domain, predicted and some experimental data for related compounds can be found in

databases like PubChem.[1]

Expected Spectroscopic Features:

¹H NMR: Signals corresponding to the ethoxy group (a triplet and a quartet), the protons on

the butanol backbone, and a broad signal for the hydroxyl proton.

¹³C NMR: Six distinct carbon signals corresponding to the six carbon atoms in the molecule.

IR Spectroscopy: A broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of

the O-H stretching of the alcohol, and C-O stretching bands for the ether and alcohol

functionalities.

Mass Spectrometry: The molecular ion peak at m/z 118, along with characteristic

fragmentation patterns.

Conclusion
4-Ethoxy-2-butanol is a chemical compound with potential utility in synthetic chemistry. This

guide has summarized the currently available information on its properties, synthesis, and

potential biological relevance. The significant gaps in experimental data, particularly concerning

its biological activity and toxicology, highlight the need for further research to fully characterize

this molecule and explore its potential applications in a safe and informed manner.

Researchers and drug development professionals are encouraged to use this guide as a

foundational resource and to contribute to the body of knowledge on this and related

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b13255081/docs?utm_src=pdf-body#in-depth-technical-guide-4-ethoxy-2-butanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-2-butanol
https://www.benchchem.com/product/b13255081/docs?utm_src=pdf-body#in-depth-technical-guide-4-ethoxy-2-butanol
https://www.benchchem.com/product/b13255081?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13255081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 4-Ethoxy-2-butanol | C6H14O2 | CID 23083539 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. byjus.com [byjus.com]

3. Glycol Ether Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

4. TR 064 - The Toxicology of Glycol Ethers and its Relevance to Man - ECETOC
[ecetoc.org]

5. ecetoc.org [ecetoc.org]

To cite this document: BenchChem. [In-Depth Technical Guide: 4-Ethoxy-2-butanol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13255081/docs#in-depth-technical-guide-4-ethoxy-2-
butanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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